Cas no 1017791-53-5 (3-(1,3-Benzoxazol-2-YL)benzoyl chloride)

• Product Name: 3-(1,3-Benzoxazol-2-YL)benzoyl chloride
• CAS No: 1017791-53-5
• MF: C₁₄H₈ClNO₂
• MW: 257.671822547913
• CID: 4676123
• Update Time: 2023-08-14

3-(1,3-Benzoxazol-2-YL)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-BENZOXAZOL-2-YL)BENZOYL CHLORIDE
• BB 0255080
• 3-(1,3-Benzoxazol-2-YL)benzoyl chloride

• Inchi： 1S/C14H8ClNO2/c15-13(17)9-4-3-5-10(8-9)14-16-11-6-1-2-7-12(11)18-14/h1-8H
• InChI Key： JVUJDBUZPOFQRV-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)C1=NC2C=CC=CC=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Topological Polar Surface Area: 43.1